1-(3-Chloropropyl)-5-(difluoromethoxy)-2-(trifluoromethylthio)benzene

Catalog No.
S14612237
CAS No.
M.F
C11H10ClF5OS
M. Wt
320.71 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-(3-Chloropropyl)-5-(difluoromethoxy)-2-(trifluor...

Product Name

1-(3-Chloropropyl)-5-(difluoromethoxy)-2-(trifluoromethylthio)benzene

IUPAC Name

2-(3-chloropropyl)-4-(difluoromethoxy)-1-(trifluoromethylsulfanyl)benzene

Molecular Formula

C11H10ClF5OS

Molecular Weight

320.71 g/mol

InChI

InChI=1S/C11H10ClF5OS/c12-5-1-2-7-6-8(18-10(13)14)3-4-9(7)19-11(15,16)17/h3-4,6,10H,1-2,5H2

InChI Key

STUAZZZQPUBSSM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC(F)F)CCCCl)SC(F)(F)F

1-(3-Chloropropyl)-5-(difluoromethoxy)-2-(trifluoromethylthio)benzene is a highly specialized, multi-fluorinated bifunctional building block engineered for advanced pharmaceutical and agrochemical synthesis. It combines a stable 3-chloropropyl alkylating arm with a heavily fluorinated aromatic core containing both a difluoromethoxy (-OCF2H) group and a trifluoromethylthio (-SCF3) group. For procurement teams and process chemists, this compound serves as a critical precursor to install complex, metabolically robust pharmacophores in a single synthetic step. The specific combination of these functional groups provides a quantifiable balance of lipophilicity, metabolic resistance, and controlled reactivity that is essential for late-stage lead optimization and commercial scale-up [1].

Generic substitution of this compound with non-fluorinated analogs or alternative halides fundamentally compromises both process efficiency and downstream performance. Replacing the -OCF2H and -SCF3 groups with standard methoxy or methylthio ethers introduces severe metabolic liabilities, specifically rapid CYP450-mediated O-demethylation and S-oxidation, leading to premature compound attrition in biological assays. Furthermore, substituting the chloropropyl linker with a more reactive bromopropyl analog frequently results in reduced storage stability, increased elimination side-reactions (forming allyl impurities), and lower selectivity during scale-up alkylations. Procuring this exact chloro- and polyfluoro-substituted intermediate ensures predictable reaction kinetics and preserves the critical physicochemical properties required for advanced material design [1].

Controlled Alkylation & Reduced Side-Products

In large-scale synthesis, the choice of the alkyl halide linker dictates the impurity profile. The 3-chloropropyl moiety in this compound provides a highly controlled reaction rate compared to its bromopropyl counterpart. Under standard basic conditions for N-alkylation, the target compound achieves >95% mono-alkylation yield with minimal elimination byproducts, whereas the bromide analog suffers from significant elimination to allyl species, complicating downstream purification [1].

Evidence DimensionSelectivity for Mono-alkylation vs. Elimination
Target Compound Data>95% mono-alkylation yield, <2% elimination impurities
Comparator Or Baseline1-(3-Bromopropyl) analog: ~78% yield, >15% elimination to allyl impurities
Quantified Difference17% higher target yield; 7.5-fold reduction in elimination side-products
ConditionsStandard N-alkylation of secondary amines (K2CO3, MeCN, 80°C, 12h)

The chloropropyl linker ensures higher batch-to-batch reproducibility and minimizes costly chromatographic purification during scale-up manufacturing.

Metabolic Stability via Dual Fluorination

The incorporation of both -OCF2H and -SCF3 groups completely alters the metabolic fate of the resulting pharmacophore. When compared to the non-fluorinated methoxy/methylthio baseline, derivatives synthesized from this target compound exhibit profound resistance to oxidative metabolism. The strong electron-withdrawing nature of the fluorine atoms protects the adjacent heteroatoms from CYP450-mediated dealkylation and oxidation [1].

Evidence DimensionIn vitro intrinsic clearance (CL_int)
Target Compound DataCL_int < 15 µL/min/mg protein (highly stable)
Comparator Or BaselineMethoxy/Methylthio analog: CL_int > 85 µL/min/mg protein (rapidly cleared)
Quantified Difference>5.6-fold increase in metabolic stability
ConditionsHuman liver microsome (HLM) stability assay of derived model scaffolds

Procuring this specific fluorinated building block directly bypasses the high attrition rates associated with rapid oxidative metabolism in early drug discovery.

Enhanced Lipophilicity via -SCF3

For applications requiring high membrane permeability, the -SCF3 group is a premier substituent. It provides a significantly higher lipophilic contribution than a standard trifluoromethyl (-CF3) group. This allows chemists to drastically increase the partition coefficient of their target molecules without adding excessive molecular weight or steric bulk, which is critical for crossing biological barriers [1].

Evidence DimensionCalculated/Experimental LogP contribution (Hansch π)
Target Compound DataHansch π = 1.44 for the -SCF3 substituent
Comparator Or BaselineStandard trifluoromethyl (-CF3) analog: Hansch π = 0.88
Quantified Difference+0.56 logP unit contribution per substituent
ConditionsCalculated/Experimental partition coefficient (octanol/water) comparison

The -SCF3 group provides a massive boost to lipophilicity, making this compound a highly effective precursor for agrochemical and CNS-targeted compound procurement.

CNS-Penetrant API Synthesis

Driven by the high Hansch lipophilicity parameter (π = 1.44) of the -SCF3 group and the metabolic stability of the -OCF2H moiety, this compound is the right choice for synthesizing CNS-penetrant APIs. It allows medicinal chemists to rapidly install a highly lipophilic, oxidation-resistant tail onto target scaffolds, ensuring prolonged half-life and superior blood-brain barrier penetration compared to non-fluorinated precursors [1].

Agrochemical Scale-Up Manufacturing

For industrial agrochemical production, processability is paramount. The 3-chloropropyl linker provides the necessary controlled reactivity to minimize elimination side-products during large-scale alkylation steps. This makes it a reliable procurement choice over brominated analogs when synthesizing highly stable, weather-resistant fungicides or insecticides that require high cuticular penetration [1].

Fluorinated Library Scaffold Development

In combinatorial chemistry and library generation, the reliability of the building block dictates the success of the library. The >95% mono-alkylation efficiency of this compound ensures that diverse amine, ether, and thioether libraries can be generated with high purity, bypassing the need for extensive chromatographic purification that plagues more reactive or less stable analogs [1].

XLogP3

5.8

Hydrogen Bond Acceptor Count

7

Exact Mass

320.0061046 g/mol

Monoisotopic Mass

320.0061046 g/mol

Heavy Atom Count

19

Explore Compound Types